Cas no 24887-73-8 (1,2,4-Cyclohexanetriethanol,b2,b4,1-trimethyl-)

• Product Name: 1,2,4-Cyclohexanetriethanol,b2,b4,1-trimethyl-
• CAS No: 24887-73-8
• MF: C₁₅H₃₀O₃
• MW: 258.396905422211
• CID: 271991
• Update Time: 2023-11-19

1,2,4-Cyclohexanetriethanol,b2,b4,1-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Cyclohexanetriethanol,b2,b4,1-trimethyl-
• Elemane-2,3,12-triol
• CID 101596855

• Inchi： 1S/C15H30O3/c1-11(9-17)13-4-5-15(3,6-7-16)14(8-13)12(2)10-18/h11-14,16-18H,4-10H2,1-3H3
• InChI Key： NDLFTSSEUBOLOA-UHFFFAOYSA-N
• SMILES： OCC(C)C1CC(C(C)CO)CCC1(C)CCO

Computed Properties

• Exact Mass: 258.219
• Monoisotopic Mass: 258.219
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.7